Cas no 948988-53-2 (4-methylpiperidine-4-carbonitrile)

4-Methylpiperidine-4-carbonitrile is a versatile nitrile-functionalized piperidine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its rigid piperidine scaffold, combined with the reactive nitrile group, enables diverse chemical transformations, including cyclizations, reductions, and nucleophilic additions. The methyl substitution at the 4-position enhances steric and electronic properties, making it valuable for modulating molecular interactions in drug design. This compound is particularly useful in the development of bioactive molecules, such as CNS agents and enzyme inhibitors, due to its balanced lipophilicity and structural flexibility. High purity grades ensure consistent performance in synthetic applications.

4-methylpiperidine-4-carbonitrile structure

948988-53-2 structure

Product Name:4-methylpiperidine-4-carbonitrile

CAS No:948988-53-2

MF:C₇H₁₂N₂

MW:124.183581352234

MDL:MFCD13176183

CID:2144121

PubChem ID:20711133

Update Time:2025-06-09

4-methylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-methylpiperidine-4-carbonitrile
- VIXYONLJAGTTOD-UHFFFAOYSA-N
- DB-358459
- 948988-53-2
- AKOS022180021
- CS-0183566
- SB42570
- MFCD13176183
- SCHEMBL2223641
- EN300-150664
- 4-METHYL-4-PIPERIDINECARBONITRILE
- CHEMBL4580781
- DTXSID00609451
- MDL： MFCD13176183
- Inchi： 1S/C7H12N2/c1-7(6-8)2-4-9-5-3-7/h9H,2-5H2,1H3
- InChI Key： VIXYONLJAGTTOD-UHFFFAOYSA-N
- SMILES： N1CCC(C#N)(C)CC1

Computed Properties

Exact Mass: 124.100048391Da
Monoisotopic Mass: 124.100048391Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 35.8Å²

4-methylpiperidine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M725940-10mg	4-Methylpiperidine-4-carbonitrile	948988-53-2	10mg	$ 50.00	2022-06-03
TRC	M725940-50mg	4-Methylpiperidine-4-carbonitrile	948988-53-2	50mg	$ 115.00	2022-06-03
TRC	M725940-100mg	4-Methylpiperidine-4-carbonitrile	948988-53-2	100mg	$ 185.00	2022-06-03
Enamine	EN300-150664-0.05g	4-methylpiperidine-4-carbonitrile	948988-53-2	0.05g	$128.0	2023-02-14
Enamine	EN300-150664-0.1g	4-methylpiperidine-4-carbonitrile	948988-53-2	0.1g	$134.0	2023-02-14
Enamine	EN300-150664-0.25g	4-methylpiperidine-4-carbonitrile	948988-53-2	0.25g	$140.0	2023-02-14
Enamine	EN300-150664-0.5g	4-methylpiperidine-4-carbonitrile	948988-53-2	0.5g	$146.0	2023-02-14
Enamine	EN300-150664-1.0g	4-methylpiperidine-4-carbonitrile	948988-53-2	1g	$0.0	2023-06-07
Enamine	EN300-150664-2.5g	4-methylpiperidine-4-carbonitrile	948988-53-2	2.5g	$262.0	2023-02-14
Enamine	EN300-150664-5.0g	4-methylpiperidine-4-carbonitrile	948988-53-2	5.0g	$446.0	2023-02-14

4-methylpiperidine-4-carbonitrile Production Method

Production Method 1

530115-96-9

948988-53-2

1257301-28-2

948894-26-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C

Reference

: Benzoxazepines as inhibitors of PI3K/mTOR and methods of their use as antitumor agents and manufacture

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